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  4. 2-[2-(2,5-Dimethyl-1-phenylpyrrol-3-yl)-2-oxoethyl]sulfanyl-4-ethyl-7,7-dimethyl-5-oxo-6,8-dihydroquinoline-3-carbonitrile
2-[2-(2,5-Dimethyl-1-phenylpyrrol-3-yl)-2-oxoethyl]sulfanyl-4-ethyl-7,7-dimethyl-5-oxo-6,8-dihydroquinoline-3-carbonitrile 2-[2-(2,5-Dimethyl-1-phenylpyrrol-3-yl)-2-oxoethyl]sulfanyl-4-ethyl-7,7-dimethyl-5-oxo-6,8-dihydroquinoline-3-carbonitrile
Brand Name: Vulcanchem
CAS No.: 671200-45-6
VCID: VC0492719
InChI: InChI=1S/C28H29N3O2S/c1-6-20-22(15-29)27(30-23-13-28(4,5)14-24(32)26(20)23)34-16-25(33)21-12-17(2)31(18(21)3)19-10-8-7-9-11-19/h7-12H,6,13-14,16H2,1-5H3
SMILES: CCC1=C(C(=NC2=C1C(=O)CC(C2)(C)C)SCC(=O)C3=C(N(C(=C3)C)C4=CC=CC=C4)C)C#N
Molecular Formula: C28H29N3O2S
Molecular Weight: 471.6g/mol

2-[2-(2,5-Dimethyl-1-phenylpyrrol-3-yl)-2-oxoethyl]sulfanyl-4-ethyl-7,7-dimethyl-5-oxo-6,8-dihydroquinoline-3-carbonitrile

CAS No.: 671200-45-6

Main Products

VCID: VC0492719

Molecular Formula: C28H29N3O2S

Molecular Weight: 471.6g/mol

2-[2-(2,5-Dimethyl-1-phenylpyrrol-3-yl)-2-oxoethyl]sulfanyl-4-ethyl-7,7-dimethyl-5-oxo-6,8-dihydroquinoline-3-carbonitrile - 671200-45-6

CAS No. 671200-45-6
Product Name 2-[2-(2,5-Dimethyl-1-phenylpyrrol-3-yl)-2-oxoethyl]sulfanyl-4-ethyl-7,7-dimethyl-5-oxo-6,8-dihydroquinoline-3-carbonitrile
Molecular Formula C28H29N3O2S
Molecular Weight 471.6g/mol
IUPAC Name 2-[2-(2,5-dimethyl-1-phenylpyrrol-3-yl)-2-oxoethyl]sulfanyl-4-ethyl-7,7-dimethyl-5-oxo-6,8-dihydroquinoline-3-carbonitrile
Standard InChI InChI=1S/C28H29N3O2S/c1-6-20-22(15-29)27(30-23-13-28(4,5)14-24(32)26(20)23)34-16-25(33)21-12-17(2)31(18(21)3)19-10-8-7-9-11-19/h7-12H,6,13-14,16H2,1-5H3
Standard InChIKey NZYNMTSXHLMTNT-UHFFFAOYSA-N
SMILES CCC1=C(C(=NC2=C1C(=O)CC(C2)(C)C)SCC(=O)C3=C(N(C(=C3)C)C4=CC=CC=C4)C)C#N
Canonical SMILES CCC1=C(C(=NC2=C1C(=O)CC(C2)(C)C)SCC(=O)C3=C(N(C(=C3)C)C4=CC=CC=C4)C)C#N
PubChem Compound 984018
Last Modified Nov 11 2021
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